Cas no 1135221-62-3 (4-hydroxy-3-(morpholin-4-yl)methylbenzaldehyde hydrochloride)

• Product Name: 4-hydroxy-3-(morpholin-4-yl)methylbenzaldehyde hydrochloride
• CAS No: 1135221-62-3
• MF: C₁₂H₁₆ClNO₃
• MW: 257.713342666626
• CID: 4572418
• PubChem ID: 24201494
• Update Time: 2025-08-03

4-hydroxy-3-(morpholin-4-yl)methylbenzaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-morpholin-4-ylmethyl-benzaldehydehydrochloride
• 4-HYDROXY-3-MORPHOLIN-4-YLMETHYL-BENZALDEHYDE HYDROCHLORIDE
• 4-hydroxy-3-(morpholin-4-yl)methylbenzaldehyde hydrochloride

• Inchi： 1S/C12H15NO3.ClH/c14-9-10-1-2-12(15)11(7-10)8-13-3-5-16-6-4-13;/h1-2,7,9,15H,3-6,8H2;1H
• InChI Key： JCMQAKJJIXRNTC-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)C1C(=CC=C(C=O)C=1)O.Cl

Additional information on 4-hydroxy-3-(morpholin-4-yl)methylbenzaldehyde hydrochloride

Introduction to 4-hydroxy-3-(morpholin-4-yl)methylbenzaldehyde hydrochloride (CAS No. 1135221-62-3)

4-hydroxy-3-(morpholin-4-yl)methylbenzaldehyde hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1135221-62-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzaldehyde derivatives class, characterized by its hydroxyl and morpholine substituents, which contribute to its unique chemical properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 4-hydroxy-3-(morpholin-4-yl)methylbenzaldehyde hydrochloride consists of a benzene ring substituted at the 3-position with a morpholine methyl group and at the 4-position with a hydroxyl group. The presence of these functional groups imparts distinct reactivity and interaction capabilities with biological targets. Specifically, the morpholine moiety is known for its ability to form stable complexes with various biomolecules, while the hydroxyl group can participate in hydrogen bonding, enhancing binding affinity. These features make the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in benzaldehyde derivatives due to their diverse pharmacological profiles. Studies have demonstrated that such compounds can exhibit antimicrobial, anti-inflammatory, and antioxidant properties, among others. The specific arrangement of substituents in 4-hydroxy-3-(morpholin-4-yl)methylbenzaldehyde hydrochloride suggests potential applications in developing novel therapeutic agents. For instance, its ability to interact with biological targets through hydrogen bonding and its structural flexibility could be leveraged in designing drugs that target specific disease pathways.

One of the most compelling aspects of 4-hydroxy-3-(morpholin-4-yl)methylbenzaldehyde hydrochloride is its role as a key intermediate in synthesizing more complex molecules. Researchers have utilized this compound to develop novel scaffolds for drug candidates targeting neurological disorders, cancer, and infectious diseases. The morpholine group, in particular, has been extensively studied for its role in modulating neurotransmitter receptors and enzyme activities. This has led to several preclinical studies exploring the potential of morpholine-containing compounds as treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The hydroxyl group on the benzaldehyde ring also contributes significantly to the compound's pharmacological potential. Hydroxylated aromatic compounds are known for their ability to engage in multiple binding interactions with biological targets, increasing their efficacy and selectivity. In addition, the hydroxyl group can be further functionalized through various chemical reactions, allowing for the creation of derivatives with tailored properties. This flexibility makes 4-hydroxy-3-(morpholin-4-yl)methylbenzaldehyde hydrochloride a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have further enhanced the understanding of how 4-hydroxy-3-(morpholin-4-yl)methylbenzaldehyde hydrochloride interacts with biological systems. Molecular docking studies have revealed that this compound can bind to several protein targets with high affinity, suggesting multiple potential therapeutic applications. For example, preliminary studies indicate that it may inhibit enzymes involved in inflammation and oxidative stress, which are key mechanisms in many chronic diseases. These findings have prompted further investigation into its pharmacological effects and potential clinical uses.

The synthesis of 4-hydroxy-3-(morpholin-4-yl)methylbenzaldehyde hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the morpholine group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and improving accessibility for research purposes. This has opened up new avenues for exploring its applications in drug development.

In conclusion,4-hydroxy-3-(morpholin-4-yl)methylbenzaldehyde hydrochloride (CAS No. 1135221-62-3) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of functional groups makes it an excellent candidate for developing novel therapeutic agents targeting various diseases. With ongoing research uncovering new biological activities and synthetic methods improving production efficiency, this compound is poised to play a crucial role in future medical advancements.